Cas no 284665-40-3 (4-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine)

• Product Name: 4-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine
• CAS No: 284665-40-3
• MF: C₁₁H₆F₆N₂S
• MW: 312.23416185379
• MDL: MFCD00124615
• CID: 825476
• PubChem ID: 2725769
• Update Time: 2025-04-19

4-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine
• 2-Amino-4-(3,5-bis(trifluoromethyl)phenyl)thiazole
• 2-amino-4-[3,5-bis(trifluoromethyl)phenyl]thiazole
• 4-(3,5-Bis-trifluoromethylphenyl)thiazol-2-ylamine
• 4-[3,5-bis(trifluoromethyl)phenyl]-1,3-thiazol-2-amine
• SB82666
• AKOS010956678
• MS-11007
• 2-Thiazolamine, 4-[3,5-bis(trifluoromethyl)phenyl]-
• SCHEMBL3278201
• DTXSID80369384
• MFCD00124615
• 4-(3,5-bis-trifluoromethylphenyl)thiazol-2-ylamine, AldrichCPR
• 4-(3,5-Bistrifluoromethylphenyl)thiazol-2-ylamine
• 284665-40-3
• DB-006536

• MDL： MFCD00124615
• Inchi： 1S/C11H6F6N2S/c12-10(13,14)6-1-5(8-4-20-9(18)19-8)2-7(3-6)11(15,16)17/h1-4H,(H2,18,19)
• InChI Key： YXPRLOAPZGLDGA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 312.01600
• Monoisotopic Mass: 312.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 4

Experimental Properties

• Density: 1.51
• Melting Point: 146.3-147.6°C
• Boiling Point: 338.793 °C at 760 mmHg
• Flash Point: 158.697 °C
• PSA: 67.15000
• LogP: 5.01110

4-(3,5-Bis(trifluoromethyl)phenyl)thiazol-2-amine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：